Cas no 1101213-70-0 (2-methyl-3-(oxolan-3-yl)propanoic acid)

2-methyl-3-(oxolan-3-yl)propanoic acid structure

1101213-70-0 structure

Product Name:2-methyl-3-(oxolan-3-yl)propanoic acid

CAS No:1101213-70-0

MF:C₈H₁₄O₃

MW:158.194962978363

CID:6348131

PubChem ID:79418831

Update Time:2024-01-14

2-methyl-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-3-(oxolan-3-yl)propanoic acid
- SCHEMBL18084155
- 1101213-70-0
- EN300-1850597
- AKOS017972669
- Inchi： 1S/C8H14O3/c1-6(8(9)10)4-7-2-3-11-5-7/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key： DUBWPBYSXUWCJI-UHFFFAOYSA-N
- SMILES： O1CCC(C1)CC(C(=O)O)C

Computed Properties

Exact Mass: 158.094294304g/mol
Monoisotopic Mass: 158.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.5Å²

2-methyl-3-(oxolan-3-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1850597-0.05g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		0.05g	$528.0	2023-09-19
Enamine	EN300-1850597-0.1g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		0.1g	$553.0	2023-09-19
Enamine	EN300-1850597-0.25g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		0.25g	$579.0	2023-09-19
Enamine	EN300-1850597-0.5g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		0.5g	$603.0	2023-09-19
Enamine	EN300-1850597-1.0g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		1g	$884.0	2023-06-03
Enamine	EN300-1850597-2.5g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		2.5g	$1230.0	2023-09-19
Enamine	EN300-1850597-5.0g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		5g	$2566.0	2023-06-03
Enamine	EN300-1850597-10.0g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		10g	$3807.0	2023-06-03
Enamine	EN300-1850597-1g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		1g	$628.0	2023-09-19
Enamine	EN300-1850597-5g	2-methyl-3-(oxolan-3-yl)propanoic acid	1101213-70-0		5g	$1821.0	2023-09-19

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